Cas no 398999-27-4 (1-(4-tert-butylbenzoyl)-3-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylthiourea)

• Product Name: 1-(4-tert-butylbenzoyl)-3-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylthiourea
• CAS No: 398999-27-4
• MF: C₂₃H₂₅N₃O₃S₂
• MW: 455.592902898788
• CID: 6596118
• PubChem ID: 4207043
• Update Time: 2025-06-08

1-(4-tert-butylbenzoyl)-3-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylbenzoyl)-3-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylthiourea
• 4-(tert-butyl)-N-((4-(2,4-dimethoxyphenyl)thiazol-2-yl)carbamothioyl)benzamide
• Benzamide, N-[[[4-(2,4-dimethoxyphenyl)-2-thiazolyl]amino]thioxomethyl]-4-(1,1-dimethylethyl)-
• AKOS024600826
• 4-tert-butyl-N-[[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]carbamothioyl]benzamide
• 1-(4-tert-butylbenzoyl)-3-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]thiourea
• 398999-27-4
• Oprea1_422172
• F0834-0632

• Inchi： 1S/C23H25N3O3S2/c1-23(2,3)15-8-6-14(7-9-15)20(27)25-21(30)26-22-24-18(13-31-22)17-11-10-16(28-4)12-19(17)29-5/h6-13H,1-5H3,(H2,24,25,26,27,30)
• InChI Key： GZVYDDHVNYTWQM-UHFFFAOYSA-N
• SMILES： C(NC(NC1=NC(C2=CC=C(OC)C=C2OC)=CS1)=S)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 455.13373402g/mol
• Monoisotopic Mass: 455.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(4-tert-butylbenzoyl)-3-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylthiourea

Professional Introduction to Compound with CAS No. 398999-27-4 and Product Name: 1-(4-tert-butylbenzoyl)-3-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylthiourea

The compound with the CAS number 398999-27-4 and the product name 1-(4-tert-butylbenzoyl)-3-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylthiourea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic thioureas, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a thiazole ring and dimethoxyphenyl substituents, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of thiourea derivatives in the development of novel drugs. The thiazole moiety is known for its stability and ability to interact with biological targets, making it a valuable scaffold in drug design. In particular, the combination of a benzoyl group and a thiourea moiety enhances the compound's ability to modulate enzyme activity and cellular signaling pathways. This has led to investigations into its potential role in treating various diseases, including inflammatory disorders and metabolic syndromes.

The dimethoxyphenyl substituent at the 4-position of the thiazole ring further enriches the compound's pharmacophoric properties. This aromatic group is known to improve solubility and bioavailability, which are critical factors in drug development. Studies have shown that derivatives containing dimethoxyphenyl groups exhibit potent antioxidant and anti-inflammatory effects. These properties make 1-(4-tert-butylbenzoyl)-3-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylthiourea a promising candidate for further exploration in therapeutic applications.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several key enzymes involved in disease pathogenesis. For instance, it has shown potential as an inhibitor of kinases and other enzymes implicated in cancer progression. The tert-butyl group at the 4-position of the benzoyl moiety enhances lipophilicity, which can improve membrane permeability and target engagement. This structural feature is particularly important for compounds intended for oral administration or delivery across biological membranes.

Moreover, the compound's interaction with biological targets suggests its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. The ability of this molecule to modulate inflammatory pathways has been observed in preclinical models, indicating its therapeutic relevance. The synergistic effects of the various functional groups present in the molecule contribute to its multifaceted biological activity.

Advanced computational methods have been employed to study the molecular interactions of this compound with biological targets. Molecular docking simulations have revealed that it can bind effectively to several protein receptors, including those involved in metabolic regulation and signal transduction. These findings provide a rational basis for designing further derivatives with enhanced potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the thiazole ring and subsequent functionalization with the benzoyl and dimethoxyphenyl groups require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to produce such complex molecules efficiently, which is crucial for drug development pipelines.

Future research directions include exploring the pharmacokinetic properties of this compound and optimizing its formulation for clinical use. Pharmacokinetic studies will provide insights into how the body processes the drug, including absorption, distribution, metabolism, and excretion (ADME). These data are essential for determining appropriate dosing regimens and minimizing potential side effects.

The potential applications of this compound extend beyond traditional therapeutic areas. Its structural features make it a versatile scaffold for designing novel bioactive molecules with tailored properties. By modifying specific functional groups or introducing new ones, researchers can fine-tune its biological activity to target specific diseases or conditions.

In conclusion, 1-(4-tert-butylbenzoyl)-3-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylthiourea (CAS No. 398999-27-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for further therapeutic development. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.